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These application notes provide a comprehensive overview and detailed protocols for

conducting field trials on enhanced weathering using olivine. The information is synthesized

from various scientific studies to guide researchers in designing and implementing robust

experiments to evaluate the efficacy and environmental impact of this carbon dioxide removal

technology.

Introduction to Enhanced Weathering with Olivine
Enhanced weathering (EW) is a carbon dioxide removal (CDR) strategy that accelerates the

natural process of mineral weathering to capture atmospheric CO₂.[1][2][3][4] Olivine, a

magnesium-iron silicate mineral, is a promising candidate for EW due to its relatively fast

weathering rate and global abundance.[5] When finely ground olivine is applied to soils, it

reacts with water and CO₂, leading to the formation of stable carbonate minerals and

bicarbonate ions, effectively sequestering carbon.[5] This process also releases magnesium

and other nutrients that can benefit plant growth and amend soil acidity.[1][2][5][6]

Experimental Design Considerations
A well-designed field trial is crucial for obtaining reliable data on the performance and

environmental effects of olivine application. Key considerations include site selection, olivine

characterization, application rates, and the inclusion of proper controls.
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2.1. Site Selection:

Climate: Regions with higher temperatures and rainfall generally exhibit faster weathering

rates.[3][4]

Soil Type: Soil pH is a critical factor; acidic soils (pH 5-7) are generally considered more

suitable for olivine weathering.[7] The soil's existing mineralogy and cation exchange

capacity should be characterized.

Land Use: Agricultural lands offer existing infrastructure for application and can benefit from

the soil amendment properties of olivine.[1][7]

2.2. Olivine Characterization:

Particle Size: Finer particle sizes have a larger surface area, leading to faster weathering

rates.[7] However, grinding is energy-intensive and costly.[5] A common grain size used in

studies is in the range of 100-300 µm.[8]

Chemical Composition: The olivine source should be analyzed for its magnesium, silicon,

and trace metal content, particularly nickel and chromium, to assess potential environmental

risks.[5][9]

2.3. Application Rates:

Application rates in studies have varied widely, from as low as 1-2 tons/ha/year to much

higher doses in experimental plots.[7] The chosen rate will depend on the experimental

objectives, soil characteristics, and olivine particle size.

2.4. Control Plots:

Control plots that do not receive olivine are essential for distinguishing the effects of the

treatment from natural soil processes.

Quantitative Data Summary
The following tables summarize key quantitative data from various studies on olivine

enhanced weathering.
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Table 1: Olivine Application Rates and CO₂ Sequestration

Study
Reference

Olivine
Application
Rate ( kg/ha )

Duration
Estimated CO₂
Sequestration
( kg/ha )

Weathering
Rate (% of
applied
olivine)

ten Berge et al.

(2012)[1][2][6]
1,630 32 weeks 290 14.8%

ten Berge et al.

(2012)[1][2][6]
8,150 32 weeks - -

ten Berge et al.

(2012)[1][2][6]
40,700 32 weeks - -

ten Berge et al.

(2012)[1][2][6]
204,000 32 weeks 2,690 1.1%

Deltares (2022) 40,400 2 years - 6 - 8.5%

Amann et al.

(2018) (as cited

in)

220,000 - - -

Taylor et al.

(2015) (as cited

in)

50,000 - - -

Table 2: Effects of Olivine Application on Soil and Plant Parameters
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Study
Reference

Olivine Dose (
kg/ha )

Soil pH
Change

Plant Growth
Effect

Key Nutrient
Uptake
Changes

ten Berge et al.

(2012)[2][6]
1,630 - 204,000

Increase from

4.89 to 5.96

+15.6% biomass

at highest dose

Increased Mg,

Si, Ni;

Suppressed Ca

Deltares (2022) 40,400
Increase of 0.2 to

0.5 units
- -

Table 3: Nickel Concentration in Plants

Study Reference Olivine Dose ( kg/ha )
Plant Nickel Concentration
(mg/kg)

ten Berge et al. (2012)[6] 0 (Control) 0.531

ten Berge et al. (2012)[6] 1,630 0.696

ten Berge et al. (2012)[6] 204,000 2.67

Experimental Protocols
This section outlines a generalized protocol for conducting an olivine enhanced weathering

field trial, based on methodologies reported in the literature.

4.1. Pre-Trial Site Characterization:

Soil Sampling and Analysis:

Collect soil samples from the experimental site at various depths (e.g., 0-15 cm, 15-30

cm).

Analyze for baseline parameters including:

pH and electrical conductivity (EC).

Soil texture (sand, silt, clay content).
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Bulk density.

Cation exchange capacity (CEC).

Total organic carbon (TOC) and nitrogen (N).

Concentrations of major cations (Ca²⁺, Mg²⁺, K⁺, Na⁺) and trace metals (Ni, Cr).

Water Sampling and Analysis:

If applicable, collect baseline samples of groundwater, surface water, and soil pore water.

Analyze for pH, EC, dissolved inorganic carbon (DIC), alkalinity, and elemental

concentrations.

4.2. Olivine Application:

Material Preparation:

Obtain finely ground olivine and characterize its particle size distribution and chemical

composition.

Plot Establishment:

Mark out experimental plots of a defined area (e.g., 1m² or larger).

Include control plots that will not receive olivine.

Application Method:

Evenly spread the pre-weighed amount of olivine onto the soil surface of the treatment

plots.

Alternatively, the olivine can be mixed into the topsoil to a specified depth.

4.3. Post-Application Monitoring and Sampling:

Soil Monitoring:
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Collect soil samples from both control and treatment plots at regular intervals (e.g.,

monthly, quarterly).

Analyze for the same parameters as in the pre-trial characterization to track changes over

time.

Water Monitoring:

Install lysimeters to collect soil pore water at different depths.[10][11]

Collect water samples periodically and analyze for changes in pH, alkalinity, DIC, and

concentrations of Mg²⁺, Si, and Ni as proxies for olivine weathering.[8]

Plant Monitoring (if applicable):

If the plots are vegetated, monitor plant growth and health.

At the end of the growing season, harvest plant biomass and analyze for nutrient content

and trace metal accumulation (especially Ni).[6]

4.4. Data Analysis:

Statistically compare the data from the treatment and control plots to determine the effects of

olivine application.

Calculate weathering rates based on the release of magnesium or silicon, or through mass

balance calculations.

Estimate the amount of CO₂ sequestered based on the stoichiometry of the olivine

weathering reaction.

Visualizations
Diagram 1: Experimental Workflow for Olivine Enhanced Weathering Field Trial
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Phase 3: Post-Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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